Cas no 178912-62-4 (9-Piperazino Levofloxacin Impurity)

9-Piperazino Levofloxacin Impurity Properties

Names and Identifiers

• 9-Piperazino Levofloxacin
• 9-Piperazine Levofloxacin Impurity 9
• 9-Piperazino Levoflo
• 9-PIPERAZINO LEVOFLOXACIN IMPURITY
• (S)-10-fluoro-3-methyl-9-(4-methylpiperazin-1-yl)-7-oxo-2,3-dihydro-7H-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid
• Levofloxacin Impurity M
• Levofloxacin 9-Piperazinyl Isomer
• 9-Piperazine Levofloxacin IMpurity
• (2S)-6-fluoro-2-methyl-7-(4-methylpiperazin-1-yl)-10-oxo-4-oxa-1-azatricyclo[7.3.1.05,13]trideca-5(13),6,8,11-tetraene-11-carboxylic acid
• UNII-27UD9BY435
• 27UD9BY435
• LEVOFLOXACIN HEMIHYDRATE IMPURITY I [EP IMPURITY]
• 9-Piperazino ofloxacin, (S)-
• (S)-9-piperazino ofloxacin
• DTXSID20170613
• 9-Piperazino levofloxacin
• Q27254235
• (S)-10-Fluoro-3-methyl-9-(4-methylpiperazin-1-yl)-7-oxo-2,3-dihydro-7h-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylicacid
• (3S)-10-Fluoro-3-methyl-9-(4-methylpiperazin-1-yl)-7-oxo-2,3-dihydro-7H-pyrido(1,2,3-de)-1,4-benzoxazine-6-carboxylic acid
• 7H-Pyrido(1,2,3-de)-1,4-benzoxazine-6-carboxylic acid, 10-fluoro-2,3-dihydro-3-methyl-9-(4-methyl-1-piperazinyl)-7-oxo-, (S)-
• 7H-Pyrido[1,2,3-de]-1,4-benzoxazine-6-carboxylic acid, 10-fluoro-2,3-dihydro-3-methyl-9-(4-methyl-1-piperazinyl)-7-oxo-, (S)- (9CI); (3S)-10-Fluoro-3-methyl-9-(4-methylpiperazin-1-yl)-7-oxo-2,3-dihydro-7H-pyrido[1,2,3-de][1,4]benzoxazine-6-carboxylic Acid
• (S)-10-Fluoro-3-methyl-9-(4-methylpiperazin-1-yl)-7-oxo-2,3-dihydro-7h-[1,4]oxazino[2,3,4-ij]quinoline-6-carboxylic acid
• 9-Piperazine Levofloxacin Impurity
• 178912-62-4
• 10-Fluoro-9-(4-methylpiperazin-1-yl)-ofloxacin, (S)-
• F19368
• 9-Piperazino Levofloxacin IMpurity
• DTXCID8093104
• LEVOFLOXACIN HEMIHYDRATE IMPURITY I (EP IMPURITY)
• +Expand

• InChIKey： FHAKLRRIGREDDW-JTQLQIEISA-N
• Inchi： InChI=1S/C18H20FN3O4/c1-10-9-26-17-14(19)13(21-5-3-20(2)4-6-21)7-11-15(17)22(10)8-12(16(11)23)18(24)25/h7-8,10H,3-6,9H2,1-2H3,(H,24,25)/t10-/m0/s1
• SMILES： CC1COC2=C3N1C=C(C(=O)C3=CC(=C2F)N4CCN(CC4)C)C(=O)O

Computed Properties

• Exact Mass: 361.14400
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 2
• Monoisotopic Mass: 361.14378429g/mol
• Heavy Atom Count: 26
• Complexity: 634
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.4
• Topological Polar Surface Area: 73.3Ų

Experimental Properties

• LogP: 1.54690
• PSA: 75.01000